Cas no 875685-44-2 ((9E)-Nitro Oleic Acid)

• Product Name: (9E)-Nitro Oleic Acid
• CAS No: 875685-44-2
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 655078
• PubChem ID: 11645581
• Update Time: 2025-10-28

(9E)-Nitro Oleic Acid Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid, 9-nitro-, (9E)-
• 9-Nitro Oleic Acid
• 9-Nitrooleate
• 10-nitro-cis-octadecenoic acid
• 9-Nitromethyl-9,10-dihydro-acridin
• 9-nitromethyl-9,10-dihydro-acridine
• 9-Nitromethyl-acridan
• E-9-nitrooleic acid
• Nitrooleic Acid
• 875685-44-2
• CHEBI:86329
• (9E)-9-Nitrooctadecenoate
• BDBM50295048
• 9-Nitrooleic acid
• (e)-9-Nitrooctadec-9-enoate
• CQOAKBVRRVHWKV-SAPNQHFASA-N
• (E)-9-nitrooctadec-9-enoic Acid
• DTXSID301316471
• CHEMBL550762
• 9-nitro-9E-octadecenoic acid
• (9E)-9-nitrooctadec-9-enoic acid
• 9-nitro-9E-Octadecenoate
• (9E)-9-nitrooctadecenoic acid
• Nitroleic Acid
• SCHEMBL1015108
• AKOS040755478
• NS00096526
• GTPL6296
• (9E)-Nitro Oleic Acid
• SR-01000946992
• SR-01000946992-1
• Q27087939
• LMFA01120004
• (e)-9-nitro-octadec-9-enoic acid
• GLXC-27622
• 9NOA
• DB-253683
• HY-121457
• G65126
• CS-0082109

• Inchi： 1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21)/b17-14+
• InChI Key： CQOAKBVRRVHWKV-SAPNQHFASA-N
• SMILES： [O-][N+](/C(=C/CCCCCCCC)/CCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 327.24100
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 6.23610

Additional information on (9E)-Nitro Oleic Acid

Introduction to (9E)-Nitro Oleic Acid (CAS No. 875685-44-2)

(9E)-Nitro Oleic Acid (CAS No. 875685-44-2) is a unique fatty acid derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This compound is characterized by the presence of a nitro group at the C9 position of the oleic acid backbone, which imparts distinct chemical and biological properties compared to its parent compound, oleic acid.

The structure of (9E)-Nitro Oleic Acid is represented by the formula C18H33NO4. This molecule is a conjugated unsaturated fatty acid with a double bond at the C9 position and a nitro group at the same carbon atom. The presence of the nitro group significantly alters the reactivity and biological activity of the molecule, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the potential of (9E)-Nitro Oleic Acid in various biological processes. One of the most notable areas of research is its role in inflammation and oxidative stress. In a study published in the Journal of Biological Chemistry, researchers found that (9E)-Nitro Oleic Acid exhibits anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding suggests that (9E)-Nitro Oleic Acid could be a promising candidate for the development of anti-inflammatory drugs.

Another area of interest is the potential use of (9E)-Nitro Oleic Acid in cardiovascular diseases. A study published in the Circulation Research journal demonstrated that this compound can protect against ischemia-reperfusion injury by reducing oxidative stress and improving endothelial function. These findings have significant implications for the treatment of conditions such as myocardial infarction and stroke.

In addition to its therapeutic potential, (9E)-Nitro Oleic Acid has also been studied for its effects on cellular metabolism. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound can modulate lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs), which are involved in regulating fatty acid oxidation and glucose homeostasis. This property makes (9E)-Nitro Oleic Acid a valuable tool for investigating metabolic disorders such as diabetes and obesity.

The synthesis of (9E)-Nitro Oleic Acid has been optimized through various methods, including chemical synthesis and enzymatic approaches. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis method that yields high purity and yield, making it suitable for large-scale production. This advancement in synthetic chemistry has facilitated further research and development efforts involving this compound.

In terms of safety, studies have shown that (9E)-Nitro Oleic Acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be used in clinical settings. Preclinical studies have demonstrated that this compound is well-tolerated in animal models, with no significant adverse effects observed at relevant doses.

The future prospects for (9E)-Nitro Oleic Acid are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including inflammatory diseases and metabolic disorders. Additionally, researchers are exploring its potential as a biomarker for early detection of diseases such as atherosclerosis and cancer.

In conclusion, (9E)-Nitro Oleic Acid (CAS No. 875685-44-2) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological properties make it an exciting area of research, with ongoing studies expected to uncover new therapeutic uses and mechanisms of action. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.